Cas no 947767-62-6 ((4Ar,8aR)-decahydroisoquinoline)

• Product Name: (4Ar,8aR)-decahydroisoquinoline
• CAS No: 947767-62-6
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 4721851
• Update Time: 2025-07-15

(4Ar,8aR)-decahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• (4aR,8aR)-decahydroisoquinoline
• SBB056022
• FCH951312
• isoquinoline, decahydro-, (4aR,8aR)-
• (1R,6R)-3-azabicyclo[4.4.0]decane
• OR302694
• AB0218905
• T4181
• (4Ar,8aR)-decahydroisoquinoline

• Inchi： 1S/C9H17N/c1-2-4-9-7-10-6-5-8(9)3-1/h8-10H,1-7H2/t8-,9+/m1/s1
• InChI Key： NENLYAQPNATJSU-BDAKNGLRSA-N
• SMILES： N1CC[C@H]2CCCC[C@H]2C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 111
• Topological Polar Surface Area: 12

Additional information on (4Ar,8aR)-decahydroisoquinoline

Introduction to (4Ar,8aR)-decahydroisoquinoline (CAS No. 947767-62-6)

(4Ar,8aR)-decahydroisoquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 947767-62-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This bicyclic amine derivative belongs to the isoquinoline family, which has garnered considerable attention due to its diverse biological activities and potential applications in medicinal chemistry. The unique stereochemistry of this compound, particularly the configuration at the 4-position and the 8a-position, makes it a subject of intense interest for researchers exploring novel pharmacophores.

The isoquinoline scaffold is well-known for its presence in numerous natural products and bioactive molecules. Compounds derived from isoquinoline have been extensively studied for their roles as intermediates in the synthesis of alkaloids and other pharmacologically relevant substances. The specific stereochemistry of (4Ar,8aR)-decahydroisoquinoline contributes to its distinct chemical properties and reactivity patterns, making it a valuable building block for further chemical modifications and derivatization.

In recent years, there has been a surge in research focused on developing new derivatives of isoquinoline-based compounds with enhanced biological activity. The stereochemistry of these molecules plays a crucial role in determining their interactions with biological targets. The (4Ar,8aR) configuration of (4Ar,8aR)-decahydroisoquinoline has been found to influence its binding affinity and efficacy when tested against various enzymes and receptors. This has prompted researchers to explore synthetic pathways that allow for precise control over the stereochemical outcome, ensuring the production of highly pure enantiomers or diastereomers.

One of the most compelling aspects of (4Ar,8aR)-decahydroisoquinoline is its potential as a precursor in the synthesis of more complex bioactive molecules. Researchers have leveraged its structural framework to develop novel scaffolds that exhibit improved pharmacokinetic properties or target specific disease pathways. For instance, studies have shown that derivatives of this compound can modulate neurotransmitter systems, making them promising candidates for treating neurological disorders. The ability to functionalize various positions on the isoquinoline ring allows for the creation of a wide array of analogs with tailored biological activities.

The synthesis of (4Ar,8aR)-decahydroisoquinoline presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step processes that require careful optimization to achieve high yields and enantiopurity. Advances in catalytic techniques and asymmetric synthesis have significantly improved the efficiency of these processes. For example, transition metal-catalyzed reactions have enabled the construction of complex cyclic structures with high precision, reducing the need for laborious purification steps.

Recent breakthroughs in computational chemistry have also played a pivotal role in designing synthetic routes for complex molecules like (4Ar,8aR)-decahydroisoquinoline. Molecular modeling techniques allow researchers to predict reaction outcomes and optimize conditions before conducting experiments. This has not only accelerated the discovery process but also minimized waste by identifying the most efficient synthetic pathways.

The biological activity of (4Ar,8aR)-decahydroisoquinoline has been extensively evaluated in various preclinical models. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in cancer progression. The compound's ability to disrupt key signaling pathways has made it an attractive candidate for further development into an anticancer therapeutic. Additionally, its interaction with mitochondrial enzymes has raised interest in its potential applications for treating neurodegenerative diseases.

In conclusion, (4Ar,8aR)-decahydroisoquinoline (CAS No. 947767-62-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique stereochemistry and structural versatility make it a valuable tool for developing new bioactive molecules. As research continues to uncover new synthetic methods and biological applications, this compound is poised to play an increasingly important role in drug discovery and development.